Cas no 2549042-00-2 (4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-2-(methylsulfanyl)pyrimidine)

• Product Name: 4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-2-(methylsulfanyl)pyrimidine
• CAS No: 2549042-00-2
• MF: C₁₂H₁₅N₅S
• MW: 261.345999956131
• CID: 5314722
• PubChem ID: 154583059
• Update Time: 2025-05-26

4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-2-(methylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[3-(1H-Imidazol-1-ylmethyl)-1-azetidinyl]-2-(methylthio)pyrimidine
• 2549042-00-2
• 4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-2-(methylsulfanyl)pyrimidine
• AKOS040722636
• F6745-1689

• Inchi： 1S/C12H15N5S/c1-18-12-14-3-2-11(15-12)17-7-10(8-17)6-16-5-4-13-9-16/h2-5,9-10H,6-8H2,1H3
• InChI Key： DKWQVRVEJQUNEG-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=CC(=N1)N1CC(CN2C=NC=C2)C1

Computed Properties

• Exact Mass: 261.10481667g/mol
• Monoisotopic Mass: 261.10481667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 507.4±20.0 °C(Predicted)
• pka: 6.94±0.12(Predicted)

Additional information on 4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-2-(methylsulfanyl)pyrimidine

4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-2-(methylsulfanyl)pyrimidine: A Comprehensive Overview

The compound with CAS No 2549042-00-2, known as 4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-2-(methylsulfanyl)pyrimidine, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their potential applications in drug development. The molecule's unique structure, incorporating an imidazole ring, an azetidine ring, and a methylsulfanyl group, contributes to its diverse chemical properties and biological activities.

Recent studies have highlighted the pyrimidine core as a key structural element in various bioactive compounds. Pyrimidines are known for their ability to interact with biological targets such as enzymes, receptors, and nucleic acids, making them valuable in the design of therapeutic agents. The presence of the imidazole ring further enhances the molecule's versatility, as imidazoles are known for their hydrogen bonding capabilities and potential to act as proton donors or acceptors. This combination of structural features positions the compound as a promising candidate for exploring novel therapeutic interventions.

The azetidine ring in the molecule adds another layer of complexity to its structure. Azetidines are four-membered cyclic amines that can exhibit unique conformational properties due to their ring strain. This strain can influence the molecule's stability, reactivity, and interactions with biological systems. Recent research has demonstrated that azetidine-containing compounds can modulate enzyme activity and cellular signaling pathways, suggesting potential applications in treating diseases such as cancer and neurodegenerative disorders.

The methylsulfanyl group attached to the pyrimidine ring introduces sulfur-based functionality, which is known to play a critical role in many biochemical processes. Sulfur-containing groups are often associated with antioxidant properties and can influence the molecule's solubility and permeability. These characteristics make the compound an interesting subject for investigations into its pharmacokinetic profile and bioavailability.

From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over stereochemistry and regioselectivity. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and ring-closing metathesis, to assemble the complex architecture of this molecule. These synthetic methods not only highlight the ingenuity of modern organic chemistry but also pave the way for further modifications and derivatization studies.

In terms of biological activity, preliminary assays have shown that 4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-2-(methylsulfanyl)pyrimidine exhibits potent inhibitory effects against several enzymes implicated in disease pathways. For instance, it has demonstrated significant activity against kinases involved in cell proliferation and survival, making it a potential lead compound for anticancer drug discovery. Additionally, its ability to modulate ion channels suggests applications in treating neurological disorders such as epilepsy and pain conditions.

The compound's safety profile is another critical aspect under investigation. Preclinical studies have been conducted to assess its toxicity, pharmacokinetics, and metabolic pathways. These studies are essential for determining whether the compound can progress to clinical trials and ultimately be used as a therapeutic agent. Early results indicate that the compound has acceptable toxicity profiles at therapeutic doses, although further research is needed to fully characterize its safety.

In conclusion, 4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-2-(methylsulfanyl)pyrimidine represents a compelling example of how structural complexity can be harnessed to design bioactive molecules with diverse applications. Its unique combination of functional groups and structural motifs positions it as a valuable tool for advancing our understanding of molecular interactions in biological systems. As research continues to uncover its full potential, this compound holds promise for contributing to the development of innovative therapeutic solutions in various disease areas.